Cas no 1807168-20-2 (Methyl 5-bromo-2-(trifluoromethyl)pyridine-3-acetate)

• Product Name: Methyl 5-bromo-2-(trifluoromethyl)pyridine-3-acetate
• CAS No: 1807168-20-2
• MF: C₉H₇BrF₃NO₂
• MW: 298.056592226028
• CID: 4902115
• Update Time: 2025-10-29

Methyl 5-bromo-2-(trifluoromethyl)pyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-2-(trifluoromethyl)pyridine-3-acetate

• Inchi： 1S/C9H7BrF3NO2/c1-16-7(15)3-5-2-6(10)4-14-8(5)9(11,12)13/h2,4H,3H2,1H3
• InChI Key： YVHXYYLVCASWQU-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(C(F)(F)F)C(=C1)CC(=O)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 260
• XLogP3: 2.3
• Topological Polar Surface Area: 39.2

Additional information on Methyl 5-bromo-2-(trifluoromethyl)pyridine-3-acetate

Methyl 5-bromo-2-(trifluoromethyl)pyridine-3-acetate (CAS No. 1807168-20-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 5-bromo-2-(trifluoromethyl)pyridine-3-acetate, identified by its CAS number 1807168-20-2, is a highly valuable compound in the realm of pharmaceutical chemistry. This heterocyclic ester serves as a crucial intermediate in the synthesis of various bioactive molecules, particularly those targeting neurological and inflammatory disorders. The unique structural features of this compound, including its brominated and trifluoromethyl-substituted pyridine core, make it an attractive scaffold for medicinal chemists seeking to develop novel therapeutic agents.

The 5-bromo and 2-(trifluoromethyl) substituents in Methyl 5-bromo-2-(trifluoromethyl)pyridine-3-acetate contribute significantly to its pharmacological properties. The bromine atom provides a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, enabling the construction of more complex molecular architectures. Meanwhile, the trifluoromethyl group enhances metabolic stability and binding affinity, which are critical factors in drug design. These attributes have positioned this compound as a cornerstone in the development of next-generation pharmaceuticals.

Recent advancements in drug discovery have highlighted the importance of pyridine derivatives in addressing unmet medical needs. Methyl 5-bromo-2-(trifluoromethyl)pyridine-3-acetate has been extensively utilized in the synthesis of kinase inhibitors, which play a pivotal role in treating cancers and inflammatory diseases. For instance, studies have demonstrated its utility in generating inhibitors targeting Bruton's tyrosine kinase (BTK), a key enzyme involved in B-cell signaling pathways. The introduction of fluorinated groups into these inhibitors has been shown to improve their selectivity and efficacy, underscoring the significance of this intermediate.

In addition to its applications in oncology, Methyl 5-bromo-2-(trifluoromethyl)pyridine-3-acetate has found relevance in the development of anti-inflammatory agents. Researchers have leveraged its structural framework to design molecules that modulate inflammatory cytokine production and immune responses. The trifluoromethyl group, in particular, has been implicated in enhancing binding interactions with biological targets, thereby improving drug potency. These findings align with broader trends in medicinal chemistry where fluorinated compounds are increasingly recognized for their pharmacological advantages.

The synthesis of Methyl 5-bromo-2-(trifluoromethyl)pyridine-3-acetate typically involves multi-step organic transformations starting from commercially available precursors. Key steps often include halogenation, trifluoromethylation, and esterification reactions. The precise control of reaction conditions is essential to achieve high yields and purity, ensuring that the final product meets pharmaceutical-grade standards. Advanced synthetic methodologies, such as transition-metal-catalyzed reactions and flow chemistry techniques, have further refined the production process, making this compound more accessible for industrial applications.

The growing interest in fluorinated pyridines has also spurred innovation in synthetic methodologies. Recent research has explored novel catalytic systems that enable efficient introduction of trifluoromethyl groups into pyridine rings without compromising regioselectivity. These advancements not only streamline the synthesis of Methyl 5-bromo-2-(trifluoromethyl)pyridine-3-acetate but also open doors for exploring other fluorinated heterocycles with potential therapeutic value. Such innovations are crucial for accelerating the discovery and development of new drugs.

From a regulatory perspective, Methyl 5-bromo-2-(trifluoromethyl)pyridine-3-acetate is subject to standard guidelines governing chemical substances used in pharmaceutical research and development. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under controlled conditions, minimizing impurities and ensuring consistency across batches. This adherence to regulatory standards is essential for maintaining the integrity of drug candidates derived from this intermediate.

The economic impact of Methyl 5-bromo-2-(trifluoromethyl)pyridine-3-acetate cannot be overstated. As demand for fluorinated pyridines continues to rise, so does the need for reliable suppliers capable of meeting industry demands. Companies specializing in fine chemical synthesis have positioned themselves as key players in this market, offering customized solutions tailored to specific research needs. This underscores the compound's importance not only as a scientific tool but also as an economic driver within the pharmaceutical sector.